Cas no 131933-67-0 (5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI))

5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI) structure
131933-67-0 structure
Product Name:5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI)
CAS No:131933-67-0
MF:C33H58N6NaO9P
MW:736.811960697174
CID:146102
PubChem ID:72297
Update Time:2025-04-19

5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI)
    • 5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,mo...
    • CP 92
    • 1-Octadecanamido-2-(ethoxypropyl)-rac-3-phospho-3'-azido-3'-deoxythymidine
    • 3-Adpept
    • 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine
    • 3'-azido-3'-deoxy-5'-O-{[2-ethoxy-3-(nonadecanoylamino)propoxy](hydroxy
    • 5'-Thymidylic acid, 3'-azido-3'-deoxy-, mono(2-ethoxy-3-((1-oxooctadecyl)amino)propyl) ester, monosodium salt
    • CP-92
    • sodium 3'-azido-3'-deoxy-5'-O-{[2-ethoxy-3-(octadecanoylamino)propoxy]phosphinato}thymidine
    • sodium;[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [2-ethoxy-3-(octadecanoylamino)propyl] phosphate
    • 131933-67-0
    • CHEMBL3350978
    • Inchi: 1S/C33H59N6O9P.Na/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(40)35-22-27(45-5-2)24-46-49(43,44)47-25-29-28(37-38-34)21-31(48-29)39-23-26(3)32(41)36-33(39)42;/h23,27-29,31H,4-22,24-25H2,1-3H3,(H,35,40)(H,43,44)(H,36,41,42);/q;+1/p-1/t27?,28-,29+,31+;/m0./s1
    • InChI Key: BAPXDLATVJKKRD-ZIYRSEDISA-M
    • SMILES: P(=O)([O-])(OCC(CNC(CCCCCCCCCCCCCCCCC)=O)OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-].[Na+]

Computed Properties

  • Exact Mass: 728.42413
  • Monoisotopic Mass: 736.390059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 28
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 170

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 201.49
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